Cas no 2680818-50-0 (2-azabicyclo3.1.0hexan-4-amine)

• Product Name: 2-azabicyclo3.1.0hexan-4-amine
• CAS No: 2680818-50-0
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• CID: 5650055
• PubChem ID: 165906266
• Update Time: 2025-06-15

2-azabicyclo3.1.0hexan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexan-4-amine
• 2-azabicyclo3.1.0hexan-4-amine

• Inchi： 1S/C5H10N2/c6-4-2-7-5-1-3(4)5/h3-5,7H,1-2,6H2
• InChI Key： RPPBJGVVOQXHII-UHFFFAOYSA-N
• SMILES： C12C(C1)C(N)CN2

Experimental Properties

• Density: 1.077±0.06 g/cm3(Predicted)
• Boiling Point: 146.0±8.0 °C(Predicted)
• pka: 10.48±0.40(Predicted)

Additional information on 2-azabicyclo3.1.0hexan-4-amine

Professional Introduction to 2-azabicyclo[3.1.0]hexan-4-amine (CAS No. 2680818-50-0)

2-azabicyclo[3.1.0]hexan-4-amine, identified by the Chemical Abstracts Service registry number CAS No. 2680818-50-0, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine features a nitrogen-containing heterocycle embedded within a six-membered ring system, making it a promising candidate for the development of novel bioactive molecules. The compound's distinct structural framework suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction.

The chemical structure of 2-azabicyclo[3.1.0]hexan-4-amine consists of a cyclohexane ring fused with an azacyclopropane moiety, which introduces rigidity and conformational constraints to the molecule. This structural motif is particularly intriguing because it allows for precise tuning of steric and electronic properties, enabling the design of ligands with high specificity for biological targets. In recent years, there has been growing interest in harnessing such bicyclic scaffolds for drug discovery, owing to their ability to mimic natural product structures and exhibit enhanced metabolic stability.

One of the most compelling aspects of 2-azabicyclo[3.1.0]hexan-4-amine is its potential as a pharmacophore in the development of small-molecule drugs. The presence of an amine group at the 4-position of the bicyclic system provides a versatile handle for further functionalization, allowing chemists to introduce additional substituents that can modulate binding affinity and selectivity. This flexibility has made the compound a valuable starting point for medicinal chemists seeking to explore new therapeutic avenues.

Recent advancements in computational chemistry have further highlighted the significance of 2-azabicyclo[3.1.0]hexan-4-amine as a scaffold for drug design. Molecular docking studies have demonstrated that this compound can interact with various biological targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. For instance, preliminary simulations suggest that derivatives of 2-azabicyclo[3.1.0]hexan-4-amine may exhibit inhibitory activity against certain kinases and proteases, which are key players in disease pathogenesis.

The synthesis of 2-azabicyclo[3.1.0]hexan-4-amine presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic framework requires careful consideration of reaction conditions and stereochemistry to ensure high yields and enantiopurity. However, recent reports have described innovative synthetic routes that have improved access to this compound, making it more feasible for large-scale applications in drug discovery programs.

In addition to its synthetic appeal, 2-azabicyclo[3.1.0]hexan-4-amine has shown promise in preclinical studies as a lead compound for therapeutic intervention. Researchers have synthesized several derivatives and evaluated their biological activity in vitro and in vivo. Some of these derivatives have demonstrated potent effects against disease models, paving the way for further investigation into their potential as lead candidates for new drugs.

The future prospects for 2-azabicyclo[3.1.0]hexan-4-amine are exciting, with ongoing research aimed at expanding its applications in pharmaceuticals and beyond. Innovations in synthetic methodologies, coupled with advances in biocatalysis and green chemistry, are expected to enhance the accessibility and sustainability of producing this compound and its derivatives.

Moreover, the growing interest in structure-based drug design has placed 2-azabicyclo[3.1.0]hexan-4-amine at the forefront of molecular innovation. By leveraging cutting-edge technologies such as fragment-based drug discovery and high-throughput screening, researchers can rapidly identify promising analogs with improved pharmacological profiles.

In conclusion, 2-azabicyclo[3.1.0]hexan-4-am ine (CAS No. 2680818-50) represents a significant advancement in medicinal chemistry, offering a versatile scaffold for developing novel therapeutic agents. Its unique structural features and potential biological activities make it an attractive candidate for further exploration in drug discovery initiatives worldwide.